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Compound of Interest

Compound Name: Berninamycin B

Cat. No.: B15175449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

extraction and purification of Berninamycin B, a thiopeptide antibiotic, from Streptomyces

species. The methodologies outlined below are compiled from various scientific sources to

guide researchers in obtaining this valuable secondary metabolite.

Introduction
Berninamycins are a family of potent thiopeptide antibiotics produced by various species of

Streptomyces, most notably Streptomyces bernensis and Streptomyces atroolivaceus.[1][2]

Berninamycin B is a naturally occurring analog of Berninamycin A and is of significant interest

for its antibacterial properties. The extraction and purification of Berninamycin B from

fermentation cultures are critical steps for its further study and potential therapeutic

applications. This document outlines the key stages of production, from fermentation to

purification, providing detailed protocols and expected outcomes.

Data Presentation
The following table summarizes quantitative data related to the production and purification of

Berninamycin B. It is important to note that yields can vary significantly depending on the

specific Streptomyces strain, fermentation conditions, and extraction efficiency.
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Parameter Value Source Organism Notes

Relative Abundance of

Berninamycin B to A
~1.5%

Streptomyces

bernensis

Berninamycin B is a

minor metabolite

compared to

Berninamycin A.

Relative Abundance of

Berninamycin B to A

(Heterologous

Expression)

~3.9% Streptomyces lividans

Heterologous

expression can alter

the ratio of produced

berninamycins.[3]

Typical Fermentation

Time
4-10 days Streptomyces spp.

Optimal production

time should be

determined empirically

for the specific strain

and conditions.[4]

Extraction Solvent
Acetone, Ethyl

Acetate
Streptomyces spp.

Choice of solvent

depends on whether

extracting from agar

or liquid culture.

Purification Method

Reversed-Phase

High-Performance

Liquid

Chromatography (RP-

HPLC)

N/A

C18 columns are

commonly used for

the separation of

berninamycin analogs.

[5][6]

Purity after HPLC >95% N/A

Achievable with

optimized gradient

elution.

Experimental Workflow
The overall workflow for the extraction and purification of Berninamycin B from Streptomyces

is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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